Cas no 81617-85-8 (bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbut-2-enoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} pentanedioate)

• Product name: bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbut-2-enoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} pentanedioate
• CAS No: 81617-85-8
• MF: C₅₇H₆₈O₂₄
• MW: 1137.13542
• CID: 1804117
• PubChem ID: 157911

bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbut-2-enoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} pentanedioate Chemical and Physical Properties

Names and Identifiers

• bis{11,12-dihydroxy-21-methoxy-15-[(3-methylbut-2-enoyl)oxy]-2,16,21-trioxo-13,20-epoxypicras-3-en-3-yl} pentanedioate
• 81617-85-8
• Bisbrusatolyl glutarate
• Picras-3-en-21-oic acid, 3,3'-((1,5-dioxo-1,5-pentenediyl)bis(oxy))bis(13,20-epoxy-11,12-dihydroxy-15-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxo-, dimethyl ester, (11beta,12alpha,15beta)-(11'beta,12'alpha,15'beta)-
• Brusatolyl glutarate

• Inchi： InChI=1S/C57H68O24/c1-22(2)14-34(62)80-40-44-54-20-74-56(44,50(70)72-9)46(66)36(64)42(54)52(7)18-28(58)38(24(5)26(52)16-30(54)76-48(40)68)78-32(60)12-11-13-33(61)79-39-25(6)27-17-31-55-21-75-57(51(71)73-10,47(67)37(65)43(55)53(27,8)19-29(39)59)45(55)41(49(69)77-31)81-35(63)15-23(3)4/h14-15,26-27,30-31,36-37,40-47,64-67H,11-13,16-21H2,1-10H3
• InChI Key： VVCMENVIMWLIBN-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C)(OC5)C(=O)OC)O)O)C)OC(=O)CCCC(=O)OC6=C(C7CC8C91COC(C9C(C(=O)O8)OC(=O)C=C(C)C)(C(C(C1C7(CC6=O)C)O)O)C(=O)OC)C

Computed Properties

• Exact Mass: 1136.41005303g/mol
• Monoisotopic Mass: 1136.41005303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 81
• Rotatable Bond Count: 18
• Complexity: 2770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 344Ų